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Compound of Interest

Compound Name: FC11409B

CAS No.: 1380411-57-3

Cat. No.: B607421 Get Quote

Product Class: Ureido-sulfamate Carbonic Anhydrase IX (CAIX) Inhibitor Primary Application:

Inhibition of pH-regulated tumor migration and invasion in hypoxic microenvironments.[1] CAS

Number: 1380411-57-3[2][3][4]

Executive Summary & Application Scope
FC11409B is a small-molecule inhibitor targeting Carbonic Anhydrase IX (CAIX), a

transmembrane zinc-metalloenzyme critically upregulated by Hypoxia-Inducible Factor 1-alpha

(HIF-1

).

In drug discovery, FC11409B serves as a specific probe to interrogate the pH-regulation

machinery of solid tumors. Unlike broad-spectrum cytotoxic agents, FC11409B’s efficacy is

context-dependent. It is designed to disrupt the survival mechanism where hypoxic tumor cells

maintain a neutral intracellular pH (pHi) while acidifying the extracellular space (pHe) to drive

metastasis.

Key Comparative Insight: While FC11409B demonstrates efficacy in both normoxic and

hypoxic conditions, quantitative profiling reveals it is a low-potency analog compared to next-

generation ureido-sulfamates (e.g., S4, FC9403A). It typically requires high concentrations (up
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to 100 µM) to achieve significant migration inhibition, making it a "structural baseline"

compound rather than a clinical lead candidate.

Mechanism of Action: The Hypoxic pH Axis
To validate FC11409B, researchers must understand the specific pathway it disrupts. Under

hypoxia (

), tumor cells switch to glycolysis, producing excess lactate and protons (

).

HIF-1

Stabilization: Hypoxia stabilizes HIF-1

, which translocates to the nucleus and binds HRE (Hypoxia Response Elements).

CAIX Upregulation: HIF-1

drives massive overexpression of CAIX on the cell surface.

Catalytic Function: CAIX catalyzes the reversible hydration of extracellular CO

to bicarbonate (

) and protons (

).

is transported in (via NBC transporters) to buffer intracellular acidity.

remains out, acidifying the tumor microenvironment (TME).

Invasion Trigger: Acidic TME activates metalloproteinases (MMPs), degrading the

extracellular matrix (ECM) and facilitating invasion.

FC11409B Intervention: By inhibiting CAIX, FC11409B disrupts this gradient, leading to

intracellular acidosis (cell death/stasis) and reduced extracellular acidification (reduced

invasion).
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Visualizing the Pathway (DOT Diagram)
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Figure 1: Mechanism of FC11409B inhibition within the Hypoxia-CAIX-Invasion signaling axis.

Quantitative Comparison: Normoxia vs. Hypoxia[5]
[6][7][8][9][10][11]
The following data summarizes the performance of FC11409B against alternative ureido-

sulfamates (S4, FC9398A) in Triple-Negative Breast Cancer (TNBC) models (e.g., MDA-MB-

231).

Table 1: Comparative Efficacy Profile
Feature FC11409B S4 (Alternative)

FC9403A

(Alternative)

Primary Target
CAIX (Ureido-

sulfamate)

CAIX (Ureido-

sulfamate)

CAIX (Ureido-

sulfamate)

Normoxic Activity

(21% O

)

Moderate inhibition at

high doses (>30 µM)

High inhibition at low

doses (3-10 µM)
High inhibition

Hypoxic Activity (0.5%

O

)

Effective only at 100

µM
Effective at 10-100 µM Effective at 30-100 µM

Migration Inhibition

(Wound Healing)

~40-50% inhibition at

100 µM

>80% inhibition at 30

µM

>70% inhibition at 30

µM

3D Spheroid Invasion
Inhibits invasion, but

less potent than S4

Potent inhibition of

collagen invasion

Potent reversal of

established invasion

Toxicity/Viability
Significant cell death

at 100 µM

Lower toxicity at

effective dose
Moderate

Critical Analysis of the Data[8][12]
The "Normoxia" Anomaly: Theoretically, CAIX inhibitors should be inactive in normoxia due

to low target expression. However, basal CAIX expression is high in certain aggressive lines
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(MDA-MB-231). FC11409B shows activity in normoxia, but this may be confounded by off-

target toxicity at the required high concentrations (100 µM).

Hypoxic Selectivity: FC11409B does not show superior selectivity compared to S4. While it

works in hypoxia, it requires a concentration that borders on general cytotoxicity.

Recommendation: Use FC11409B as a negative control for high-potency analogs or for

structural activity relationship (SAR) studies. For maximal suppression of invasion, S4 or

SLC-0111 (clinical candidate) are superior choices.

Experimental Protocols (Self-Validating Systems)
To generate reproducible data with FC11409B, you must control for oxygen tension and

exclude general toxicity from migration datasets.

A. 3D Spheroid Invasion Assay (The Gold Standard)
Rationale: 2D monolayers fail to recapitulate the pH gradients inherent to solid tumors. 3D

spheroids develop natural hypoxic cores.

Workflow Diagram:
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Figure 2: 3D Spheroid invasion workflow comparing normoxic and hypoxic drug response.

Protocol Steps:
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Spheroid Formation: Seed 5,000 MDA-MB-231 cells/well in Ultra-Low Attachment (ULA)

plates. Centrifuge at 300xg for 5 mins. Incubate 96h to form tight spheroids.

Matrix Embedding: Mix Collagen Type I (neutralized to pH 7.4) on ice. Add FC11409B at

graded concentrations (0, 10, 30, 100 µM).[5][6]

Embedding: Transfer spheroids into the collagen mix in a new plate. Polymerize at 37°C for

1 hour.

Treatment & Hypoxia: Overlay with media containing the same drug concentration.

Group A: Incubate in standard incubator (21% O

).

Group B: Incubate in Hypoxia Chamber (Invivo2 or similar) at 0.5% O

, 5% CO

, balanced N

.

Quantification: Image at T=0 and T=48h. Calculate "Invasion Index" = (Area

- Area

) / Area

.

B. Validation Checkpoints (Trustworthiness)
Hypoxia Confirmation: You must run a parallel Western Blot for HIF-1

or CAIX expression. If CAIX is not upregulated in your Vehicle/Hypoxia control compared to
Normoxia, the experiment is invalid.

Viability Control: Run an MTS/CellTiter-Glo assay in parallel 2D plates. If FC11409B reduces

viability by >20% at the concentration used for migration (e.g., 100 µM), the migration
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inhibition is likely an artifact of cytotoxicity, not mechanism-specific invasion blockade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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